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Compound of Interest

Compound Name: AK-2292

Cat. No.: B14089011 Get Quote

Disclaimer: This document provides a comprehensive guide for the proper disposal of the

research chemical AK-2292, based on its known chemical properties and general laboratory

safety protocols. Since a specific Safety Data Sheet (SDS) with explicit disposal instructions is

not publicly available, these procedures should be considered as a general framework. It is

imperative to consult with your institution's Environmental Health & Safety (EHS) office and a

licensed chemical waste disposal contractor for guidance specific to your location and

regulations.

AK-2292 is a potent and selective STAT5 PROTAC (Proteolysis Targeting Chimera) degrader

used in biomedical research.[1][2][3][4][5] As a novel chemical entity, its long-term effects and

environmental impact may not be fully understood. Therefore, it must be handled and disposed

of as hazardous chemical waste.

I. Chemical and Physical Properties
A summary of the known properties of AK-2292 is crucial for a preliminary risk assessment.
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Property Value

Chemical Name

((2-(((2S)-1-((2S)-2-((3-((5-(2-(2,6-

dioxopiperidin-3-yl)-1-oxoisoindolin-4-yl)pent-4-

yn-1-yl)(methyl)amino)-3-oxopropyl)(4-(thiazol-

2-yl)phenyl)carbamoyl)pyrrolidin-1-yl)-3,3 ...[1]

CAS Number 2984506-77-4[1]

Molecular Formula C₅₂H₅₄F₂N₇O₁₀PS₂[1]

Molecular Weight 1070.13 g/mol [1]

Appearance Not specified (likely a solid)

Solubility Soluble in DMSO[3]

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C.[1]

II. Pre-Disposal and Waste Segregation Protocol
Before initiating any experiment that will generate AK-2292 waste, a comprehensive disposal

plan must be in place.

1. Waste Identification and Characterization:

All materials that have come into contact with AK-2292 must be treated as hazardous waste.

This includes:

Unused or expired pure compound.

Solutions containing AK-2292.

Contaminated labware (e.g., pipette tips, vials, tubes).

Contaminated personal protective equipment (PPE) (e.g., gloves, lab coats).

Solvents and reagents used in reactions or for cleaning.
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2. Waste Segregation:

Solid Waste: Collect all contaminated solid materials in a designated, leak-proof, and clearly

labeled hazardous waste container. The label should include "Hazardous Waste," "AK-
2292," and the primary hazard class (e.g., "Toxic").

Liquid Waste:

Halogenated vs. Non-Halogenated: Do not mix chlorinated or fluorinated solvents with

non-halogenated solvents. AK-2292 itself contains fluorine, so solutions should be

segregated as halogenated waste.

Aqueous vs. Organic: Segregate aqueous solutions from organic solvent waste.

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

III. Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of AK-2292
waste.

Step 1: Inactivation (if applicable and feasible)

For bulk quantities or high concentrations of AK-2292, chemical inactivation may be a

consideration to reduce its biological activity. However, no standard inactivation protocol for

AK-2292 has been published. Any potential inactivation method must be thoroughly

researched, validated, and approved by your institution's EHS office before implementation.

Unauthorized inactivation attempts can be dangerous.

Step 2: Packaging

Primary Container: Ensure the waste is in a chemically compatible and securely sealed

container. For liquid waste, do not fill the container to more than 80% capacity to allow for

vapor expansion.

Secondary Containment: Place the primary waste container in a larger, durable, and leak-

proof secondary container to prevent spills.
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Step 3: Labeling

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste."

The full chemical name: "AK-2292."

The concentration and quantity of the waste.

The date of waste generation.

The name of the principal investigator and laboratory contact information.

Hazard symbols as appropriate (e.g., toxic, irritant).

Step 4: Storage

Store the packaged and labeled waste in a designated, well-ventilated, and secure

hazardous waste accumulation area.

The storage area should be away from general laboratory traffic and incompatible chemicals.

Follow all institutional guidelines for the maximum allowable storage time for hazardous

waste.

Step 5: Arrange for Pickup and Disposal

Contact your institution's EHS office or the designated chemical safety officer to arrange for

the pickup and disposal of the AK-2292 waste.

Provide them with all necessary documentation, including the waste inventory and

characterization.

Only a licensed and certified hazardous waste contractor should transport and dispose of the

chemical waste.

IV. Experimental Protocols
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No specific experimental protocols for the disposal of AK-2292 are available in the searched

literature. The disposal procedure itself is a protocol based on standard laboratory safety

practices.

V. Logical Workflow for AK-2292 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of AK-2292.
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AK-2292 Disposal Workflow

Start: AK-2292 Waste Generated

Consult EHS and SDS
(if available)

Identify and Characterize Waste
(Solid, Liquid, Sharps)

Segregate Waste Streams
(Halogenated, Aqueous, Solid)

Package in Labeled,
Compatible Containers

Store in Designated
Hazardous Waste Area

Contact EHS for Disposal Pickup

Disposal by Certified Contractor

Proceed with Caution

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of AK-2292.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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